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Compound of Interest

3-(2-Bromo-4,5-
Compound Name:

dimethoxyphenyl)propanenitrile

Cat. No.: B1267400

Technical Guide: 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile

CAS Number: 35249-62-8

This technical guide provides a comprehensive overview of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile, a key intermediate in pharmaceutical synthesis. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a brominated aromatic nitrile compound.
[1] It is typically a white powder with a high purity of 299%.[2]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C11H12BrNO:2 [1112][3]
Molecular Weight 270.12 g/mol [1][2][4]
Appearance White Powder [2][3]
Density 1.375 g/cm3 [2][3]
Boiling Point 379.4°C at 760 mmHg [2][3]
Flash Point 183.3°C [2][3]
Refractive Index 1.537 [2]
Melting Point 74-81°C [5]
Table 2: Chemical Identifiers
Identifier Value Source
3-(2-bromo-4,5-
IUPAC Name dimethoxyphenyl)propanenitril [4]
e
CAS Number 35249-62-8 [11[2][4]
InChl=1S/C11H12BrNO2/c1-
14-10-6-8(4-3-5-13)9(12)7-
InChl [1]14]
11(10)15-2/h6-7H,3-4H2,1-
2H3
PKRKQYZQPMFUJG-
InChlKey [4]
UHFFFAOYSA-N
COC1=C(C=C(C(=C1)CCCH#N)
SMILES [11[4]
Br)OC
EC Number 609-105-1 [4]
UNII HGIMS3XRU5 [4]
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Applications in Pharmaceutical Synthesis

The primary application of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is as a pivotal
intermediate in the synthesis of lvabradine.[1][2][5] Ivabradine is a medication used for the
treatment of heart-related conditions such as chronic heart failure and angina.[1][2] The
structural features of this compound, including the nitrile group and the brominated,
methoxylated aromatic ring, make it a versatile building block for creating complex molecules in
medicinal chemistry.[2]

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Functionalization
(e.g., introduction of methylamino group)

Ivabradine

Salt Formation

lvabradine Hydrochloride
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Caption: Synthesis pathway of Ivabradine from the key intermediate.

Experimental Protocols: Synthesis

Two primary methods for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
have been described.

Method 1: Bromination and Nitrilation

This method starts from (3,4-Dimethoxyphenyl)methyl alcohol and is reported to have a high
yield for the bromination step.[1]

o Starting Material: (3,4-Dimethoxyphenyl)methyl alcohol.[1]

o Step 1: Bromination: The starting material is reacted with Brz in glacial acetic acid at 0°C.
This step yields 2-bromo-4,5-dimethoxybenzyl alcohol with a reported yield of 95%.[1]

» Step 2: Nitrilation: The resulting alcohol is then converted to the nitrile.[1]

Method 2: Aldehyde-Derived Pathway

This alternative pathway begins with 3,4-Dimethoxybenzaldehyde and has a lower overall yield
compared to the first method.[1][5]

Starting Material: 3,4-Dimethoxybenzaldehyde.[1][5]

Step 1: Chain Extension: A propanenitrile group is introduced through condensation or
nucleophilic addition.[1]

Step 2: Bromination: Bromination is then achieved at the 2-position of the aromatic ring.[1]

Overall Yield: Approximately 51%.[1][5]
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Method 1 Method 2

(3,4-Dimethoxyphenyl)methyl alcohol 3,4-Dimethoxybenzaldehyde

Bromination (Brz, Acetic Acid, 0°C) Chain Extension

2-bromo-4,5-dimethoxybenzyl alcohol (95% yield)

Nitrilation

Intermediate

Bromination

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (~51% yield)

Click to download full resolution via product page
Caption: Comparative workflow of synthesis methods.

Safety and Handling

According to GHS hazard classifications, 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
may be harmful if swallowed, in contact with skin, or if inhaled.[4]

Table 3: GHS Hazard Information
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Hazard Statement Classification

H302: Harmful if swallowed Acute toxicity, oral
H312: Harmful in contact with skin Acute toxicity, dermal
H332: Harmful if inhaled Acute toxicity, inhalation

Proper storage is crucial to maintain the compound's quality and stability. It should be stored in
a cool, dry, well-sealed container, away from moisture and strong light or heat.[2]

Conclusion

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a well-characterized compound with
significant utility in the pharmaceutical industry, particularly as a key building block for the
synthesis of Ivabradine. Its synthesis is achievable through multiple routes, offering flexibility for
chemical process development. Due to its potential hazards, appropriate safety precautions
must be observed during handling and storage. This compound is intended for research and
development purposes only.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile CAS
number and properties]. BenchChem, [2025]. [Online PDF]. Available at:
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propanenitrile-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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